4-(4-Bromophenyl)-4-methylpiperidine

• Molecular Formula: C12H16BrN
• Molecular Weight: 254.17 g/mol
• IUPAC Name: 4-(4-bromophenyl)-4-methylpiperidine
• InChI: InChI=1S/C12H16BrN/c1-12(6-8-14-9-7-12)10-2-4-11(13)5-3-10/h2-5,14H,6-9H2,1H3
• InChI Key: ATLPVNCWYLTZMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCNCC1)C2=CC=C(C=C2)Br

Description

4-(4-Bromophenyl)-4-methylpiperidine is a useful research compound. Its molecular formula is C12H16BrN and its molecular weight is 254.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 4-(4-bromophenyl)-4-methylpiperidine-1-carboxylate (284) (5.36 g, 16 mmol) in EtOH (75 mL) was added KOH (17.9 g, 320 mmol). The resulting mixture was stirred at 80° C. for overnight before being cooled down to RT. The solvent was removed and the residue was partitioned in water (30 mL) and DCM (20 mL). The layers were separated and the aqueous layer was extracted with DCM (10 mL×5). The combined organic layers were washed with brine, dried, and concentrated in vacuo to give crude 4-(4-bromophenyl)-4-methylpiperidine (285) in quantitative yield, which was used directly in next step without further purification.